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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of MMB-5Br-INACA (also known as

MDMB-5Br-INACA), a synthetic cannabinoid of the indazole-3-carboxamide class. This

document details its discovery and history, chemical synthesis, analytical characterization, and

pharmacological profile, with a focus on its interaction with cannabinoid receptors CB1 and

CB2. MMB-5Br-INACA is notable for being a "tail-less" analog, lacking the N-alkyl chain

common to many potent synthetic cannabinoid receptor agonists (SCRAs). Despite this

structural feature, it exhibits psychoactive effects and functions as a precursor in the synthesis

of other potent cannabinoids.[1][2][3][4] This guide synthesizes available data into structured

tables, provides detailed experimental methodologies, and includes visualizations of key

pathways and workflows to serve as a valuable resource for the scientific community.

Discovery and History
The emergence of MMB-5Br-INACA is closely linked to the ever-evolving landscape of new

psychoactive substances (NPS). Its appearance on the illicit drug market is largely seen as a

response to legislative changes and class-wide bans on synthetic cannabinoids in various parts

of the world, notably China's scheduling actions in July 2021.[4][5] The first detections of

brominated indazole synthetic cannabinoids, including MMB-5Br-INACA, were reported in

forensic casework in late 2021 and 2022.[2][6] These compounds, often sold in "chemistry kits,"

are designed to circumvent existing drug laws by serving as precursors that can be readily
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converted into more potent, often scheduled, "tailed" analogues.[2][3][7] The history of

synthetic cannabinoids dates back to the mid-1990s with the work of researchers like John W.

Huffman, who synthesized numerous compounds for pharmacological research.[8] However,

the recent wave of brominated and "tail-less" compounds like MMB-5Br-INACA represents a

new chapter in the clandestine chemists' efforts to stay ahead of legal restrictions.

Chemical Synthesis
While MMB-5Br-INACA is often a precursor, its own synthesis involves the coupling of 5-

bromo-1H-indazole-3-carboxylic acid with the methyl ester of L-tert-leucine. A general synthetic

approach is outlined below.

Synthesis Workflow
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Reactants

Process Product

5-bromo-1H-indazole-3-carboxylic acid

Amide Bond Formation

L-tert-leucine methyl ester

Coupling Agent (e.g., HATU)

MMB-5Br-INACASolvent (e.g., DMF)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

G-Protein Dependent Pathway G-Protein Independent Pathway

MMB-5Br-INACA

CB1/CB2 Receptor

Binds to

Gαi/o

Activates

β-Arrestin

Recruits

Adenylyl Cyclase

Inhibits

Ion Channels

Modulates

↓ cAMP Modulation of Neuronal Excitability

Receptor Desensitization/Internalization MAPK/ERK Signaling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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